Cas no 1558128-04-3 (3-(hydroxyamino)methylbenzonitrile)

• Product Name: 3-(hydroxyamino)methylbenzonitrile
• CAS No: 1558128-04-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 6216615
• PubChem ID: 82685759
• Update Time: 2024-01-11

3-(hydroxyamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxyamino)methylbenzonitrile
• EN300-1828564
• AKOS021003364
• 1558128-04-3
• 3-[(hydroxyamino)methyl]benzonitrile

• Inchi： 1S/C8H8N2O/c9-5-7-2-1-3-8(4-7)6-10-11/h1-4,10-11H,6H2
• InChI Key： KMNWMOHKURXLMO-UHFFFAOYSA-N
• SMILES： ONCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles